4-hydroxy-4-methyl-2-(4-methylphenyl)-6-oxo-N,N'-diphenylcyclohexane-1,3-dicarboxamide

• Molecular Formula: C28H28N2O4
• Molecular Weight: 456.5 g/mol
• IUPAC Name: 4-hydroxy-4-methyl-2-(4-methylphenyl)-6-oxo-1-N,3-N-diphenylcyclohexane-1,3-dicarboxamide
• InChI: InChI=1S/C28H28N2O4/c1-18-13-15-19(16-14-18)23-24(26(32)29-20-9-5-3-6-10-20)22(31)17-28(2,34)25(23)27(33)30-21-11-7-4-8-12-21/h3-16,23-25,34H,17H2,1-2H3,(H,29,32)(H,30,33)
• InChI Key: AVRXFIJLJHDTAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C(C(=O)CC(C2C(=O)NC3=CC=CC=C3)(C)O)C(=O)NC4=CC=CC=C4

Description

4-HYDROXY-4-METHYL-2-(4-METHYLPHENYL)-6-OXO-N~1~,N~3~-DIPHENYL-1,3-CYCLOHEXANEDICARBOXAMIDE is a complex organic compound with a unique structure that includes multiple functional groups such as hydroxyl, methyl, phenyl, and oxo groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-HYDROXY-4-METHYL-2-(4-METHYLPHENYL)-6-OXO-N~1~,N~3~-DIPHENYL-1,3-CYCLOHEXANEDICARBOXAMIDE typically involves multiple steps, including the formation of intermediate compounds. The reaction conditions often require specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of automated reactors, continuous flow systems, and advanced purification techniques to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

4-HYDROXY-4-METHYL-2-(4-METHYLPHENYL)-6-OXO-N~1~,N~3~-DIPHENYL-1,3-CYCLOHEXANEDICARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: Conversion of hydroxyl groups to carbonyl groups.

Reduction: Reduction of oxo groups to hydroxyl groups.

Substitution: Replacement of functional groups with other substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions often involve controlled temperatures, specific solvents, and inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols. Substitution reactions can introduce new functional groups, leading to a variety of derivative compounds.

Scientific Research Applications

4-HYDROXY-4-METHYL-2-(4-METHYLPHENYL)-6-OXO-N~1~,N~3~-DIPHENYL-1,3-CYCLOHEXANEDICARBOXAMIDE has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-HYDROXY-4-METHYL-2-(4-METHYLPHENYL)-6-OXO-N~1~,N~3~-DIPHENYL-1,3-CYCLOHEXANEDICARBOXAMIDE involves its interaction with molecular targets such as enzymes, receptors, or nucleic acids. The pathways involved may include inhibition or activation of specific biochemical processes, leading to the desired therapeutic or industrial effects.

Comparison with Similar Compounds

Similar Compounds

• 4-HYDROXY-4-METHYL-2-PENTANONE
• 4-HYDROXY-4-METHYL-2-PENTANONE-D12
• 4-HYDROXY-4-METHYL-2-PENTANONE-99

Uniqueness

Compared to similar compounds, 4-HYDROXY-4-METHYL-2-(4-METHYLPHENYL)-6-OXO-N~1~,N~3~-DIPHENYL-1,3-CYCLOHEXANEDICARBOXAMIDE stands out due to its complex structure and the presence of multiple functional groups